55268-75-2

Cefuroxime

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• CAS RN:
• 55268-75-2

• Formula:
• C16H16N4O8S

• InChI:
• InChI=1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,10,14H,5-6H2,1H3,(H2,17,25)(H,18,21)(H,23,24)/b19-9-

• InChIKey:
• JFPVXVDWJQMJEE-SWWZKJRFSA-N

• Cefuroxime is a semisynthetic, broad-spectrum, beta-lactamase-resistant, second-generation cephalosporin with antibacterial activity. Cefuroxime binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.
  Cefuroxime, also known as zinacef or sharox, belongs to the class of organic compounds known as cephalosporin 3'-carbamates. These are cephalosporins that are substituted at the 3'-position by a carbamate group. Cefuroxime is a drug which is used for the treat...

Cefuroxime EP Impurity G

• CAS RN:
• 446255-30-7; 55268-75-2

• Formula:
• C16H16N4O8S

• InChI:
• InChI=1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,10,14H,5-6H2,1H3,(H2,17,25)(H,18,21)(H,23,24)/b19-9-/t10-,14+/m1/s1

• InChIKey:
• JFPVXVDWJQMJEE-NCEVBZPASA-N

• Cefuroxime EP Impurity G is a useful research compound. Its molecular formula is C16H16N4O8S and its molecular weight is 424.38. The purity is usually 95%.